Cas no 2034499-17-5 (4-({1-4-(trifluoromethyl)benzoylpiperidin-3-yl}oxy)pyridine)

• Product Name: 4-({1-4-(trifluoromethyl)benzoylpiperidin-3-yl}oxy)pyridine
• CAS No: 2034499-17-5
• MF: C₁₈H₁₇F₃N₂O₂
• MW: 350.334995031357
• CID: 6220914
• PubChem ID: 121017970
• Update Time: 2025-09-28

4-({1-4-(trifluoromethyl)benzoylpiperidin-3-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-({1-4-(trifluoromethyl)benzoylpiperidin-3-yl}oxy)pyridine
• (3-(pyridin-4-yloxy)piperidin-1-yl)(4-(trifluoromethyl)phenyl)methanone
• F6480-0716
• AKOS026701419
• 4-({1-[4-(trifluoromethyl)benzoyl]piperidin-3-yl}oxy)pyridine
• (3-pyridin-4-yloxypiperidin-1-yl)-[4-(trifluoromethyl)phenyl]methanone
• 2034499-17-5

• Inchi： 1S/C18H17F3N2O2/c19-18(20,21)14-5-3-13(4-6-14)17(24)23-11-1-2-16(12-23)25-15-7-9-22-10-8-15/h3-10,16H,1-2,11-12H2
• InChI Key： BHYDIPOPZWQXLI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1CCCC(C1)OC1C=CN=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 350.12421228g/mol
• Monoisotopic Mass: 350.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-({1-4-(trifluoromethyl)benzoylpiperidin-3-yl}oxy)pyridine

4-({1-4-(Trifluoromethyl)benzoylpiperidin-3-yl}oxy)pyridine: A Comprehensive Overview

The compound with CAS No. 2034499-17-5, commonly referred to as 4-({1-4-(trifluoromethyl)benzoylpiperidin-3-yl}oxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted at the 4-position with a piperidine moiety. The piperidine group itself is further modified by the presence of a trifluoromethyl-substituted benzoyl group at the 1-position, creating a complex yet highly functional molecule.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield and purity of the compound but also contribute to a more sustainable approach in its production. The incorporation of the trifluoromethyl group into the benzoyl moiety is particularly significant, as it imparts enhanced stability and bioavailability to the molecule, making it an attractive candidate for various applications.

From a pharmacological perspective, 4-({1-4-(trifluoromethyl)benzoylpiperidin-3-yl}oxy)pyridine has demonstrated promising activity in preclinical studies targeting several therapeutic areas. For instance, research has highlighted its potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are implicated in various pathological conditions such as inflammation, pain, and neurodegenerative diseases. The compound's ability to modulate these receptors with high selectivity underscores its potential as a lead molecule for drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties, stemming from the conjugated pyridine and piperidine rings, make it an ideal candidate for applications in organic electronics. Recent studies have explored its use as a building block in the construction of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The integration of the trifluoromethyl group further enhances its electronic characteristics, making it a versatile component in these technologies.

The structural complexity of 4-({1-4-(trifluoromethyl)benzoylpiperidin-3-yl}oxy)pyridine presents both challenges and opportunities for researchers. On one hand, its intricate architecture necessitates sophisticated synthetic strategies to ensure scalability and reproducibility. On the other hand, this complexity contributes to its unique properties, which are highly sought after in both therapeutic and materials-related applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its potential in emerging fields such as nanotechnology and biotechnology. Its ability to serve as a multifunctional platform makes it an invaluable tool for scientists across diverse disciplines. As our understanding of this compound deepens, it is anticipated that new applications will continue to emerge, further solidifying its importance in contemporary scientific research.